5-((4-(4-Fluorophenyl)piperazin-1-yl)(4-nitrophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(4-fluorophenyl)piperazin-1-yl]-(4-nitrophenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C22H21FN6O3S/c1-14-24-22-28(25-14)21(30)20(33-22)19(15-2-6-18(7-3-15)29(31)32)27-12-10-26(11-13-27)17-8-4-16(23)5-9-17/h2-9,19,30H,10-13H2,1H3
• InChI Key: DIDMCHPOZRVTKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)[N+](=O)[O-])N4CCN(CC4)C5=CC=C(C=C5)F)O
• Molecular Formula: C22H21FN6O3S
• Molecular Weight: 468.5 g/mol

Description

5-((4-(4-Fluorophenyl)piperazin-1-yl)(4-nitrophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C22H21FN6O3S and its molecular weight is 468.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel compounds, often incorporating a piperazine unit along with other functional groups, has been a focus of research due to their potential biological activities. For example, studies have synthesized derivatives of 1,2,4-triazole and evaluated their antimicrobial activities. Such compounds have shown varying degrees of effectiveness against bacterial and fungal strains, indicating their potential as antimicrobial agents (Bektaş et al., 2010). Similarly, research into 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives has revealed potent 5-HT2 antagonist activity, showcasing the therapeutic potential of these compounds in neurological disorders (Watanabe et al., 1992).

Antidiabetic and Antioxidant Potential

The development of antidiabetic medications has also benefited from the synthesis of triazolo-pyridazine-6-yl-substituted piperazines, which have demonstrated significant Dipeptidyl peptidase-4 (DPP-4) inhibition, antioxidant, and insulinotropic activities. These findings underline the compounds' promise in managing diabetes and its complications (Bindu et al., 2019).

Antiviral and Antimicrobial Research

Research has also extended into the antiviral and antimicrobial domain, with new urea and thiourea derivatives of piperazine being synthesized and tested for their activities against Tobacco mosaic virus (TMV) and various microbes. Some compounds have shown promising antiviral and antimicrobial properties, highlighting their potential utility in treating infections and virus-related diseases (Reddy et al., 2013).